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Compound of Interest

Compound Name: PUO2

Cat. No.: B1678329

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides an in-depth overview of the core chemical and physical
properties of Plutonium(IV) oxide (PuOz) ceramic. The information is curated for professionals
in research, science, and drug development who require a detailed understanding of this
material for applications ranging from nuclear energy to toxicology and decorporation studies.

Crystal Structure and Physical Properties

Plutonium dioxide is a notably stable ceramic material. It crystallizes in a face-centered cubic
fluorite structure, a key feature that underpins many of its material properties. This structure is
characterized by Pu** ions forming a face-centered cubic array with oxide ions occupying the
tetrahedral holes. This arrangement leaves octahedral holes vacant, which is crucial for its
application as a nuclear fuel as it can accommodate fission products without significant
structural degradation.[1] The appearance of PuO:z can range from a yellow to an olive-green
hue, influenced by factors such as particle size, production method, and temperature.[1]

Quantitative Physicochemical Data

The fundamental physicochemical properties of PuO2 ceramic are summarized in the table
below.
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Property Value Citation(s)
Chemical Formula PuO:

Molar Mass 276 g/mol

Crystal System Cubic [2]

Space Group

Fm-3m (No. 225)

Lattice Constant (a) 539.5 pm

Density 11.5 g/cm3

Melting Point 2,744 °C (3,017 K)
Boiling Point 2,800 °C (3,070 K)
Appearance Dark yellow to olive green

crystals

Thermodynamic and Mechanical Properties

The thermodynamic and mechanical characteristics of PuO2 ceramic are critical for predicting
its behavior in various environments, from nuclear reactors to potential biological systems.

Thermodynamic Properties

The heat capacity of PuOz has been studied over a range of temperatures. The relationship
between heat capacity (Cp) and temperature (T) can be described by the following equation:

Cp = 22.18 + 2.080 x 10-4T - 4.935 x 105T-2[3][4]

This equation is valid for a temperature range of 192 K to 1400 K.[3][4] The thermal
conductivity of PuOz is generally lower than that of Uranium dioxide (UOz) and decreases with
increasing temperature.[5]
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Property Value/Range Temperature (K) Citation(s)

Standard Molar

16.34 cal mol-*-deg~t 298 [31[4]
Entropy (S©)

o 0.06 W/(cm-°C) to
Thermal Conductivity 573 -1473 [5]
0.025 W/(cm-°C)

See reference for
temperature- 300 - 2800 [6]

dependent polynomial

Coefficient of Thermal

Expansion (a)

Mechanical Properties

PuO: is a brittle ceramic with high stiffness. Its mechanical properties are typically
characterized by its elastic moduli and hardness.

Property Value Citation(s)
Young's Modulus 219 MPa [7]
Shear Modulus 89 MPa [7]
Poisson's Ratio 0.32 [7]

Synthesis and Fabrication of PuO2 Ceramic

The most common method for producing PuO: is through the thermal decomposition of
plutonium(IV) oxalate.[8] This process is a cornerstone of nuclear fuel production and involves

several key steps.

Synthesis Workflow
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Precipitation

Pu(lV) in Nitric Acid Solution Oxalic Acid

Precipitation

Pu(C204)2-6H20
(Plutonium Oxalate Hydrate)

Calcination

Calcination
(Heating in Air at ~300°C)

PuO2 Powder

Ceramic Fabrication

Pressing

Sintering
(High Temperature)

PuO:2 Ceramic Pellet
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Oxidizing Conditions Reducing Conditions

Strong Oxidizing Agent
(e.g., Ag(ll), Ce(IV))

Strong Reducing Agent

PuO:2 (solid) (e.g., Cr(Il), V(I1))

Reduction

Pu(VI) (aqueous)

(PuO22*) Pu(lll) (aqueous)

PuO:2 Ceramic Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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